(4-Methyl-1,2,3-thiadiazol-5-yl)(4-(methylsulfonyl)piperidin-1-yl)methanone
Description
(4-Methyl-1,2,3-thiadiazol-5-yl)(4-(methylsulfonyl)piperidin-1-yl)methanone, also known as MTDP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MTDP is a small molecule drug that has been found to possess various biological activities, including anti-inflammatory and anti-cancer properties.
Scientific Research Applications
Antimicrobial Activity
The derivatives of 4-methyl-1,2,3-thiadiazole have been synthesized and evaluated for their in vitro antimicrobial activity . These compounds have shown potential effects mainly against Gram-positive bacteria . The structure-activity relationship of these derivatives is crucial for understanding their antimicrobial potency and developing new therapeutics to combat bacterial infections.
Lipophilicity Studies
Lipophilicity is a key factor in determining the pharmacokinetic properties of a drug. The synthesis of thiadiazole derivatives includes an assessment of their lipophilicity, which is essential for predicting their behavior in biological systems . This property influences the absorption, distribution, metabolism, and excretion (ADME) of the compounds.
Anticancer Properties
Thiadiazole scaffolds are known for their diverse biological activities, including anticancer effects. Studies have been conducted to evaluate the cytotoxic effects of thiadiazole derivatives on various cancer cell lines, such as leukemia and cervical carcinoma . These findings are significant for the development of new cancer treatments.
Anti-inflammatory and Antihypertensive Effects
The thiadiazole moiety exhibits anti-inflammatory and antihypertensive activities. These properties make it a valuable scaffold for the development of new drugs that can manage inflammation and blood pressure .
Antiviral Applications
In addition to antibacterial properties, thiadiazole derivatives also show promise in antiviral research. Their ability to inhibit viral replication can be harnessed to create new antiviral drugs .
Synthesis of Novel Heterocyclic Compounds
The compound is used in the synthesis of novel heterocyclic compounds with significant antimicrobial activity. This research is aimed at discovering new substances that can serve as effective antimicrobial agents .
properties
IUPAC Name |
(4-methylsulfonylpiperidin-1-yl)-(4-methylthiadiazol-5-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3S2/c1-7-9(17-12-11-7)10(14)13-5-3-8(4-6-13)18(2,15)16/h8H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZKPGGGBGACWCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)N2CCC(CC2)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methyl-1,2,3-thiadiazol-5-yl)(4-(methylsulfonyl)piperidin-1-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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